Cas no 6694-05-9 (3-hydroxy-20-oxopregn-5-ene-16-carbonitrile)

• Product Name: 3-hydroxy-20-oxopregn-5-ene-16-carbonitrile
• CAS No: 6694-05-9
• MF: C₂₂H₃₁NO₂
• MW: 341.487046480179
• CID: 1714082
• PubChem ID: 5225515
• Update Time: 2025-04-21

3-hydroxy-20-oxopregn-5-ene-16-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-20-oxopregn-5-ene-16-carbonitrile
• 6694-05-9
• DTXSID00411399
• LS-14964
• 17-acetyl-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-16-carbonitrile
• SCHEMBL201701
• DTXSID50859646

• Inchi： 1S/C22H31NO2/c1-13(24)20-14(12-23)10-19-17-5-4-15-11-16(25)6-8-21(15,2)18(17)7-9-22(19,20)3/h4,14,16-20,25H,5-11H2,1-3H3
• InChI Key： VSBHRRMYCDQLJF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C#N)CC2C3CC=C4CC(CCC4(C)C3CCC21C)O

Computed Properties

• Exact Mass: 341.23563
• Monoisotopic Mass: 341.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09